Cas no 2228822-32-8 (1-(2-bromopyridin-3-yl)prop-2-en-1-ol)

• Product Name: 1-(2-bromopyridin-3-yl)prop-2-en-1-ol
• CAS No: 2228822-32-8
• MF: C₈H₈BrNO
• MW: 214.0592212677
• CID: 6574781
• PubChem ID: 165781367
• Update Time: 2025-11-07

1-(2-bromopyridin-3-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromopyridin-3-yl)prop-2-en-1-ol
• EN300-1905548
• 2228822-32-8

• Inchi： 1S/C8H8BrNO/c1-2-7(11)6-4-3-5-10-8(6)9/h2-5,7,11H,1H2
• InChI Key： XYFMLLOGBQAAHJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C(C=C)O

Computed Properties

• Exact Mass: 212.97893g/mol
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(2-bromopyridin-3-yl)prop-2-en-1-ol

1-(2-Bromopyridin-3-yl)prop-2-en-1-ol: A Comprehensive Overview

The compound 1-(2-bromopyridin-3-yl)prop-2-en-1-ol, with the CAS number 2228822-32-8, is a fascinating organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom, which is substituted with a bromine atom at the 2-position and a propenol group at the 3-position. The propenol group, specifically prop-2-en-1-ol, introduces a hydroxyl group (-OH) and a double bond (C=C), making this compound versatile in terms of reactivity and functionality.

The structure of 1-(2-bromopyridin-3-yl)prop-2-en-1-ol allows for multiple reaction pathways, making it an interesting candidate for synthetic chemistry. The bromine atom at the 2-position of the pyridine ring can act as an electrophilic site, enabling substitution reactions under appropriate conditions. Additionally, the hydroxyl group in the propenol moiety can participate in hydrogen bonding, which may influence the compound's solubility and reactivity. The double bond in the propenol group can also undergo addition reactions, further expanding the scope of potential transformations.

Recent studies have highlighted the potential of 1-(2-bromopyridin-3-yl)propenols as intermediates in the synthesis of bioactive compounds. For instance, researchers have explored their use in constructing heterocyclic frameworks, which are often found in pharmaceutical agents. The combination of pyridine's aromaticity and the reactive propenol group makes this compound an ideal building block for constructing complex molecules with desired pharmacological properties.

In terms of applications, 1-(2-bromopyridin-3-yloxy)propanes have shown promise in materials science as well. Their ability to form stable coordination complexes with metal ions has led to investigations into their use in catalysis and sensor technologies. Furthermore, the compound's electronic properties make it a candidate for applications in organic electronics, where aromatic systems with functional groups are often employed.

The synthesis of 1-(2-bromopyridin-)propenols typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common approach involves the bromination of pyridine derivatives followed by alkylation or acylation to introduce the propenol group. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

In conclusion, 1-(2-bromopyridin-)propenols, represented by CAS number NO 00000000, is a compound with significant potential across multiple disciplines. Its unique structure enables diverse reactivity and functionality, making it a valuable tool in synthetic chemistry, materials science, and pharmaceutical research. As ongoing studies continue to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.